2-(4-methoxy-1-benzothiophen-5-yl)acetonitrile
Overview
Description
2-(4-methoxy-1-benzothiophen-5-yl)acetonitrile is a chemical compound with the molecular formula C11H9NOS . It is a compound that can be found in various chemical databases .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzothiophene ring attached to a methoxy group and an acetonitrile group . The exact structure can be determined using various spectroscopic techniques.Physical and Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, density, and molecular weight, can be found in various chemical databases .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-methoxy-1-benzothiophen-5-yl)acetonitrile involves the reaction of 4-methoxy-1-benzothiophene with acetonitrile in the presence of a suitable catalyst.", "Starting Materials": [ "4-methoxy-1-benzothiophene", "Acetonitrile", "Catalyst" ], "Reaction": [ "Step 1: Dissolve 4-methoxy-1-benzothiophene in acetonitrile.", "Step 2: Add the catalyst to the reaction mixture.", "Step 3: Heat the reaction mixture under reflux for several hours.", "Step 4: Allow the reaction mixture to cool to room temperature.", "Step 5: Filter the reaction mixture to remove any solid impurities.", "Step 6: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 7: Purify the crude product by recrystallization from a suitable solvent." ] } | |
CAS No. |
1897755-97-3 |
Molecular Formula |
C11H9NOS |
Molecular Weight |
203.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
